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Compound of Interest

Compound Name:
2,4-Dihydroxy-6-methylnicotinic

acid

Cat. No.: B1441542 Get Quote

Before handling any chemical, a comprehensive risk assessment is paramount. Based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2,4-
Dihydroxy-6-methylnicotinic acid presents the following primary hazards:

Skin Irritation (H315): Causes skin irritation upon direct contact.[1][2][3][4] Inflammation of

the skin may be characterized by itching, scaling, or reddening.[1]

Serious Eye Irritation (H319): Causes serious eye irritation, which can manifest as redness,

watering, and itching.[1][2][3][4]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled as a dust or aerosol.

[1][4][5]

These classifications dictate the minimum required PPE to mitigate exposure risks. The

causality is clear: the compound's chemical properties can disrupt cellular integrity upon

contact with skin, eyes, or the respiratory tract, leading to an inflammatory response. Therefore,

our primary goal is to establish effective barriers.

Core Personal Protective Equipment (PPE)
Directives
Engineering controls, such as fume hoods or ventilated enclosures, are the first line of defense.

[1][6] PPE is used in conjunction with these controls to provide a final barrier between you and
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the chemical.

Eye and Face Protection
Given the H319 classification, robust eye protection is non-negotiable.

Minimum Requirement: ANSI Z87.1-compliant or EN 166-compliant chemical safety goggles

must be worn at all times when handling the solid compound or its solutions.[2] Standard

safety glasses do not provide an adequate seal against dusts and splashes.

Recommended for High-Risk Operations: When handling larger quantities (>1g) or

performing operations with a high potential for splashing or dust generation (e.g., scraping,

vigorous mixing), a full-face shield should be worn over safety goggles.[7] This provides an

additional layer of protection for the entire face.

Hand Protection
To prevent skin irritation (H315), appropriate gloves are essential.

Recommended Material: Nitrile gloves are the preferred choice for handling this compound

in solid form and in solution. They offer excellent resistance to a broad range of chemicals

and provide a good barrier against fine powders.

Protocol: Always inspect gloves for tears or punctures before use.[6] Use proper glove

removal technique to avoid contaminating your skin.[6] After handling, dispose of

contaminated gloves in accordance with institutional and local regulations and wash your

hands thoroughly.[1][2][3]

Protective Clothing
Protecting the skin on the arms and body from accidental contact is crucial.

Standard Laboratory Coat: A clean, buttoned lab coat should be worn to protect personal

clothing and prevent skin exposure.

Additional Protection: For tasks involving significant quantities or a high risk of dust

generation, consider using disposable coveralls to supplement the lab coat.[7] Contaminated

clothing must be removed immediately and washed before reuse.[1][3]
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Respiratory Protection
The potential for respiratory irritation (H335) must be managed, primarily through engineering

controls.

Primary Control: All handling of 2,4-Dihydroxy-6-methylnicotinic acid powder should be

performed within a certified chemical fume hood or a powder containment enclosure to keep

airborne concentrations low.[1]

When Respirators are Necessary: If engineering controls are insufficient or unavailable, or

during a large spill clean-up, respiratory protection is required. A NIOSH-approved N95

particulate respirator (or an EN 149-approved FFP2 equivalent) is the minimum requirement

for nuisance dusts.[2][6]

Operational and Disposal Plan
A self-validating protocol ensures safety is built into the workflow, not an afterthought. The

following step-by-step process and workflow diagram provide a clear operational plan.

Step-by-Step Handling Protocol
Preparation: Before entering the lab, review the Safety Data Sheet (SDS) for 2,4-Dihydroxy-
6-methylnicotinic acid. Ensure eyewash stations and safety showers are accessible and

unobstructed.[2]

Donning PPE: In a designated clean area, don PPE in the following order: lab coat, safety

goggles (and face shield if needed), and finally, gloves.

Handling: Conduct all manipulations of the solid compound inside a chemical fume hood.

When weighing, use a draft shield or weigh the material in a containment enclosure to

minimize dust dispersal. Avoid any actions that could generate dust.

Decontamination: After handling, decontaminate the work surface with an appropriate

cleaning agent. Wipe down any equipment used.

Doffing PPE: Remove PPE in a way that avoids cross-contamination. First, remove gloves

using the proper technique. Then remove the lab coat, followed by eye and face protection.
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Hygiene: Immediately wash hands thoroughly with soap and water after removing PPE.[1][8]

Safe Handling Workflow

Preparation Phase

Operational Phase

Post-Handling Phase

Review SDS for
2,4-Dihydroxy-6-methylnicotinic acid

Verify Functionality of
Engineering Controls

(e.g., Fume Hood)

Locate & Check
Emergency Equipment

(Eyewash, Shower)

Don PPE
(Lab Coat, Goggles, Gloves)

Handle Chemical Inside
Ventilated Enclosure

Decontaminate Work Area
& Equipment

Doff PPE
(Gloves First)

Dispose of Waste in
Approved, Labeled Container

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for safely handling 2,4-Dihydroxy-6-methylnicotinic acid.

Spill and Emergency Procedures
Small Spill (Solid): Carefully sweep up the material, avoiding dust creation, and place it into a

suitable, sealed container for disposal.[2][3]

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

plenty of soap and water for at least 15 minutes.[1][5] Seek medical attention if irritation

develops or persists.[1][3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air.[1][5] If breathing is difficult, provide oxygen.

Seek medical attention if you feel unwell.[1][2]

Waste Disposal Plan
All waste containing 2,4-Dihydroxy-6-methylnicotinic acid, including contaminated gloves,

wipes, and excess chemical, must be treated as chemical waste.

Containment: Collect waste in a clearly labeled, sealed container.

Disposal: Dispose of the waste through an approved waste disposal plant or via your

institution's environmental health and safety (EHS) office.[1][2][5] Do not allow the product to

enter drains or waterways.[1][6]

Safety Summary Table
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Hazard Type GHS Classification
Required PPE & Control
Measures

Eye Contact
H319: Causes serious eye

irritation[1][4][9]

Primary: Chemical safety

goggles. Secondary: Face

shield for high-risk tasks.

Skin Contact
H315: Causes skin irritation[1]

[4][9]

Nitrile gloves and a fully

buttoned lab coat.

Inhalation
H335: May cause respiratory

irritation[1][4][9]

Handle in a chemical fume

hood. Use an N95 respirator if

ventilation is inadequate.

Spills N/A

Contain spill, sweep up solid

carefully, and place in a

labeled waste container.

Disposal N/A

Dispose of as chemical waste

according to local and

institutional regulations.[1][2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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